Cas no 5510-09-8 (4-methyl-1-naphthalen-1-ylsulfonylpiperidine)

• Product Name: 4-methyl-1-naphthalen-1-ylsulfonylpiperidine
• CAS No: 5510-09-8
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 1592878
• PubChem ID: 12341701
• Update Time: 2025-08-03

4-methyl-1-naphthalen-1-ylsulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-naphthalen-1-ylsulfonylpiperidine
• 3,4-dihydro-2H-1,2-benzothiazin-4-one 1,1-dioxide
• Oprea1_116203
• Oprea1_557419
• 2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide
• 2H-1,2-benzothiazine-4-(3H)one-1,1-dioxide
• BAS 00854260
• 2H-1,2-benzothiazin-4(3H)-one 1,1-dioxide
• STK756011
• CBMicro_021465
• AC1LEAX7
• 2,3-Dihydro-&lt
• 1,2&gt
• benzothiazin-4-on-1,1-dioxid
• -benzothiazin-4-on-1,1-dioxid
• ZINC00049188
• CCG-9634
• AG-205/36915283
• 3,4-dihydro-2H-1,2-benzothiazin-4-one 1,1-dioxide; Oprea1_116203; Oprea1_557419; 2,3-dihydro-4H-1,2-benzothiazin-4-one 1,1-dioxide; 2H-1,2-benzothiazine-4-(3H)one-1,1-dioxide; BAS 00854260; 2H-1,2-benzothiazin-4(3H)-one 1,1-dioxide; STK756011; CBMicro_021465; AC1LEAX7; 2,3-Dihydro-< 1,2> benzothiazin-4-on-1,1-dioxid; 2,3-Dihydro-< 1,2> -benzothiazin-4-on-1,1-dioxid; ZINC00049188; CCG-9634; AG-205/36915283;
• OBGYOMBTRPHWPP-UHFFFAOYSA-N
• SCHEMBL6997121
• 1,1-dioxo-2,3-dihydro-1lambda6,2-benzothiazin-4-one
• 2H-benzo[e][1,2]thiazin-4(3H)-one1,1-dioxide
• CS-0092024
• 2,3-Dihydro-1lambda^6^,2-benzothiazine-1,1,4-trione
• E?,2-benzothiazine-1,1,4-trione
• 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide
• 3,4-dihydro-2H-1
• 5510-09-8
• 4-oxo-3,4-dihydro-2h-1,2-benzothiazine 1,1dioxide

• Inchi： 1S/C8H7NO3S/c10-7-5-9-13(11,12)8-4-2-1-3-6(7)8/h1-4,9H,5H2
• InChI Key： OBGYOMBTRPHWPP-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CN1)=O)(=O)=O

Computed Properties

• Exact Mass: 289.11377
• Monoisotopic Mass: 289.11365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 0.5

Experimental Properties

• Density: 1.211
• Boiling Point: 453.4°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.609
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 4-methyl-1-naphthalen-1-ylsulfonylpiperidine

4-Methyl-1-Naphthalen-1-Ylsulfonylpiperidine: A Comprehensive Overview

4-Methyl-1-naphthalen-1-ylsulfonylpiperidine, also known by its CAS number 5510-09-8, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential for innovative applications. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 4-methyl-1-naphthalen-1-ylsulfonylpiperidine consists of a piperidine ring substituted with a naphthalene moiety at the 1-position, which is further sulfonylated. The presence of the naphthalene group introduces aromaticity and enhances the compound's stability, while the sulfonyl group imparts electron-withdrawing properties. These structural features make it an attractive candidate for various chemical transformations and functionalization studies. Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce production costs, making it more accessible for industrial applications.

Synthesis methods for 4-methyl-1-naphthalen-1-ylsulfonylpiperidine have evolved significantly over the years. Traditional approaches involved multi-step reactions, including Friedel-Crafts alkylation and sulfonation. However, modern techniques leverage catalytic systems and microwave-assisted synthesis to streamline the process. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed coupling reactions to achieve higher yields with reduced reaction times. Such advancements highlight the compound's potential for large-scale production in pharmaceutical and agrochemical industries.

In terms of applications, 4-methyl-1-naphthalen-1-ylsulfonylpiperidine has found utility in drug design, particularly in the development of bioactive molecules targeting specific enzymes or receptors. Its rigid structure and functional groups make it an ideal scaffold for medicinal chemists to explore new therapeutic agents. Recent studies have explored its role as a potential inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

Beyond pharmacology, this compound has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for coordination polymers and metal-organic frameworks (MOFs). A 2023 study highlighted its use in constructing porous MOFs with high surface area, which could be employed in gas storage and catalysis applications.

The environmental impact of synthesizing and using 4-methyl-1-naphthalen-1-ylsulfonylpiperidine has also been a topic of interest. Researchers are exploring greener synthesis routes that minimize waste and utilize renewable resources. For example, solvent-free reactions and biocatalysts are being tested to enhance sustainability without compromising product quality.

In conclusion, 4-methyl-1-naphthalen-1-y lsulfonylpiperidine, CAS No. 5510-09-8, stands as a testament to the ingenuity of modern chemistry. Its structural versatility, coupled with ongoing advancements in synthesis and application development, positions it as a key player in various scientific domains. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.